Cas no 82159-09-9 (Epalrestat)

Epalrestat is an aldose reductase inhibitor used in the management of diabetic neuropathy. It reduces the accumulation of sorbitol and fructose, thereby decreasing oxidative stress and inflammation associated with diabetic complications. Epalrestat's efficacy has been demonstrated in clinical trials to improve symptoms and slow disease progression in patients with diabetic neuropathy.

Epalrestat structure

Product Name:Epalrestat

CAS No:82159-09-9

MF:C₁₅H₁₃NO₃S₂

MW:319.398621320724

MDL:MFCD00865484

CID:60411

PubChem ID:172089065

Update Time:2025-07-17

Epalrestat Chemical and Physical Properties

Names and Identifiers

- epalrestat
- 3-thiazolidineaceticacid,5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxo
- 5-((1z,2e)-2-methyl-3-phenylpropenylidene)-4-oxo-2-thioxo-3-thiazolidineacet
- e)-(e
- (e,e)-2-[5-(2-methyl-3-phenyl-prop-2-enylidene)-4-oxo-2-sulfanylidene-thiazo lidin-3-yl]acetic acid
- EPALRESTAT(KINEDAK)
- 2-((Z)-5-((E)-2-Methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
- 2-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
- ONO2235
- (Z,E)-5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxo-3-thiazolidineacetic acid
- (Z,E)-5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxothiazolidine-3-acetic acid
- 5-[(1Z,2E)-2-methyl-3-phenylpropenylidene]-4-oxo-2-thioxo-3-thiazolidineacetic acid
- Kinedak
- Epalrestatum
- Ono 2235
- Epalrestat [INN]
- Epalrestatum [Latin]
- ONO-2
- ONO 2
- C15H13NO3S2
- 5-((1Z,2E)-2-Methyl-3-phenylpropenylidene)-4-oxo-2-thioxo-3-thiazolidineacetic acid
- 5-((Z,E)-beta-Methylcinnamylidene)-4-oxo-2-thioxo-3-thiazolidineacetic acid
- 424DV0807X
- {(5Z)-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolid
- (5Z)-5-[(2E)-2-Methyl-3-phenyl-2-propen-1-ylidene]-4-oxo-2-thioxo-3-thiazolidineacetic acid (ACI)
- 3-Thiazolidineacetic acid, 5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxo-, (Z,E)- (ZCI)
- 3-Thiazolidineacetic acid, 5-[(2E)-2-methyl-3-phenyl-2-propenylidene]-4-oxo-2-thioxo-, (5Z)- (9CI)
- 2-[(Z)-5-((E)-2-Methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl]acetic acid
- Eabeth
- Sorbistat
- HY-66009
- NCGC00164613-12
- Aldonil
- SMR000414799
- UNII-424DV0807X
- EPALRESTAT [WHO-DD]
- BCP9000649
- SW219826-1
- EPALRESTAT [JAN]
- 5-[(1Z, 2E)-2-methyl-3-phenylpropenylidene]-4-oxo2-thioxo-3-thiazolidineacetic acid
- 2-(5-(2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
- BE164412
- 3-Thiazolidineacetic acid, 5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxo-, (E,E)-
- DTXSID1046479
- 82159-09-9
- Kinedak (TN)
- GTPL11371
- BDBM50049730
- CHEMBL56337
- Epalrestat- Bio-X
- Tanglin
- MLS000806985
- BCP0726000053
- CHEBI:31539
- AS-13345
- (5-[(e)-2-methyl-3-phenyl-prop-2-en-(z)-ylidene]-4-oxo-2-thioxo-thiazolidin-3-yl)-acetic acid 82159-
- AB00647195_06
- Aldorin
- EPALRESTAT [MI]
- MFCD00865484
- Epalrestat (JP17/INN)
- AKOS000274207
- 5-((Z,E)-.BETA.-METHYLCINNAMYLIDENE)-4-OXO-2-THIOXO-3-THIAZOLIDINEACETIC ACID
- {5-[(E)-2-Methyl-3-phenyl-prop-2-en-(Z)-ylidene]-4-oxo-2-thioxo-thiazolidin-3-yl}-acetic acid
- HMS3887A17
- SCHEMBL49049
- [5-(2-Methyl-3-phenyl-allylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]-acetic acid
- 2-[(5Z)-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
- REGID_for_CID_1549120
- Q5382029
- CCG-267693
- s2035
- NCGC00164613-08
- HMS2747M09
- EPALRESTAT [MART.]
- Ono-2235
- NCGC00164613-01
- E0906
- D01688
- CHNUOJQWGUIOLD-NFZZJPOKSA-N
- 2-((E)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
- 2-[(5Z)-5-[(E)-3-phenil-2-methylprop-2-enylidene]-4-oxo-2-thioxo-3-thiazolidinyl]acetic acid
- DB15293
- {(5Z)-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid
- STK337187
- Epalrestat (JP18/INN)
- SBI-0653900.0001
- BRD-K98054437-001-11-5
- BRD-K98054437-001-08-1
- BRD-K98054437-001-09-9
- BBL029067
- Epalrestat
- MDL： MFCD00865484
- Inchi： 1S/C15H13NO3S2/c1-10(7-11-5-3-2-4-6-11)8-12-14(19)16(9-13(17)18)15(20)21-12/h2-8H,9H2,1H3,(H,17,18)/b10-7+,12-8-
- InChI Key： CHNUOJQWGUIOLD-NFZZJPOKSA-N
- SMILES： C(=C1/SC(=S)N(CC(=O)O)C/1=O)/C(/C)=C/C1C=CC=CC=1

Computed Properties

Exact Mass: 319.03400
Monoisotopic Mass: 319.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 519
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115
XLogP3: 3.8

Experimental Properties

Color/Form: Light-red to Brown Solid
Density: 1.4±0.1 g/cm3
Melting Point: 222.0 to 226.0 deg-C
Boiling Point: 516.8°C at 760 mmHg
Flash Point: 266.4±32.9 °C
Refractive Index: 1.705
Solubility: DMSO: soluble5mg/mL, clear (warmed)
PSA: 115.00000
LogP: 2.85660
Merck: 3605
Solubility: It is soluble in tetrahydrofuran, more soluble in dimethylformamide, less soluble in methanol, ethanol, ethyl acetate or acetone, less soluble in chloroform or ether, and almost insoluble in water.
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Epalrestat Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H300
Warning Statement： P264-P270-P301+P310+P330-P405-P501
Hazardous Material transportation number：2811
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
RTECS：XJ5131855
HazardClass：6.1
PackingGroup：II
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Epalrestat Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-66009-10mM*1mLinDMSO	Epalrestat	82159-09-9	99.59%	10mM*1mLinDMSO	￥500	2022-05-18
MedChemExpress	HY-66009-10mg	Epalrestat	82159-09-9	99.72%	10mg	￥450	2024-04-17
MedChemExpress	HY-66009-50mg	Epalrestat	82159-09-9	99.72%	50mg	￥1200	2024-04-17
MedChemExpress	HY-66009-100mg	Epalrestat	82159-09-9	99.72%	100mg	￥1600	2024-04-17
Fluorochem	036565-1g	Epalrestat	82159-09-9	97%	1g	￡12.00	2022-03-01
Fluorochem	036565-5g	Epalrestat	82159-09-9	97%	5g	￡37.00	2022-03-01
Fluorochem	036565-25g	Epalrestat	82159-09-9	97%	25g	￡134.00	2022-03-01
Fluorochem	036565-100g	Epalrestat	82159-09-9	97%	100g	￡464.00	2022-03-01
AstaTech	45450-5/G	EPALRESTAT	82159-09-9	95%	5g	$49	2023-09-17
AstaTech	45450-25/G	EPALRESTAT	82159-09-9	95%	25g	$184	2023-09-17

Epalrestat Production Method

Production Method 1

5718-83-2

15174-47-7

82159-09-9

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Dimethylformamide ; 8 min, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Development of efficient manufacturing process for active pharmaceutical ingredient epalrestat and its derivatives in continuous flow synthesis

Naramsetti, Kiran Kumar ; et al, Asian Journal of Chemistry, 2023, 35(1), 233-238

Production Method 2

5718-83-2

768-49-0

82159-09-9

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium acetate

Reference

Development of epalrestat (Kinedak), aldose reductase inhibitor

Kawamura, Masanori; et al, Yuki Gosei Kagaku Kyokaishi, 1997, 55(7), 651-657

Production Method 3

56-40-6

82159-09-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Ammonia Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium ethoxide Solvents: Acetic acid

Reference

Study on synthetic technology of epalrestat

Li, Yuezhen; et al, Zhongguo Yaowu Huaxue Zazhi, 2001, 11(3), 165-167

Production Method 4

100-52-7

82159-09-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; < 0 °C; 2 h, < 0 °C; 4 h, < 0 °C; 2 h, 25 - 30 °C
2.1 Reagents: Ammonia Solvents: Ethanol , Water ; rt; heated; 4 h, reflux; cooled

Reference

Improved method for synthesis of epalrestat

Sheng, Rong; et al, Zhejiang Daxue Xuebao, 2003, 32(4), 356-358

Production Method 5

100-52-7

82159-09-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Ethanol
2.1 Reagents: Sodium ethoxide Solvents: Acetic acid

Reference

Study on synthetic technology of epalrestat

Li, Yuezhen; et al, Zhongguo Yaowu Huaxue Zazhi, 2001, 11(3), 165-167

Production Method 6

56-40-6

82159-09-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; heated; 5 °C
1.2 Solvents: Ethanol ; 5 °C; 1 h, 5 °C
1.3 3 h
1.4 Reagents: Hydrochloric acid Solvents: Water ; heated; 20 min, reflux
2.1 Reagents: Ammonia Solvents: Ethanol , Water ; rt; heated; 4 h, reflux; cooled

Reference

Improved method for synthesis of epalrestat

Sheng, Rong; et al, Zhejiang Daxue Xuebao, 2003, 32(4), 356-358

Epalrestat Raw materials

Epalrestat Preparation Products

Epalrestat (82159-09-9)

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(CAS:82159-09-9)Epalrestat, ≥ 98%

Order Number:LE13500;LE26538310

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:09

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Epalrestat Spectrogram

LC-MS

13C NMR

1H NMR

300 MHz

DMSO

Epalrestat Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†

Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
4. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130

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Suzhou Senfeida Chemical Co., Ltd

(CAS:82159-09-9)Epalrestat

Purity:99.9%

Quantity:200kg

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Zhengzhou Baoyu Pharmaceutical Co., Ltd.

(CAS:82159-09-9)Epalrestat

Purity:99% HPLC

Quantity:5KG/1KG/25KG/100KG

Price ($):Inquiry